Cas no 738-75-0 (N-(Phenylacetyl)-L-phenylalanine)

N-(Phenylacetyl)-L-phenylalanine is a modified dipeptide derivative combining phenylacetic acid and L-phenylalanine. This compound is primarily utilized in peptide synthesis and pharmaceutical research due to its structural resemblance to biologically active peptides. Its key advantages include high purity and stability, making it suitable for precise chemical modifications and enzymatic studies. The phenylacetyl group enhances lipophilicity, which can improve membrane permeability in drug design applications. Additionally, its chiral integrity (L-configuration) ensures compatibility with stereospecific biochemical processes. Researchers value this compound for its reliable performance in solid-phase peptide synthesis (SPPS) and as a building block for novel therapeutic agents.

N-(Phenylacetyl)-L-phenylalanine structure

738-75-0 structure

Product Name:N-(Phenylacetyl)-L-phenylalanine

CAS No:738-75-0

MF:C₁₇H₁₇NO₃

MW:283.321784734726

CID:574854

PubChem ID:47579

Update Time:2025-10-18

N-(Phenylacetyl)-L-phenylalanine Chemical and Physical Properties

Names and Identifiers

- L-Phenylalanine,N-(2-phenylacetyl)-
- (2S)-3-phenyl-2-[(2-phenylacetyl)amino]propanoic acid
- N-(PHENYLACETYL)-L-PHENYLALANINE MW 283.3
- Phenylacetyl-L-Phenhylalanine
- Phenylac-Phe-OH
- (S)-3-phenyl-2-phenylacetylaminopropionic acid
- (S)-N2-benzoylphenylalanine
- (S)-N-phenacetyl phenylalanine
- N-phenylacetyl-L-phenylalanine
- N-Phenylacetylphenylalanine
- N-(Phenylacetyl)-L-phenylalanine
- L-Phenylalanine, N-(phenylacetyl)-
- BS-25966
- DTXSID90224218
- phenylacet yl-l-phenyl-alanine
- (S)-3-Phenyl-2-(2-phenylacetamido)propanoic acid
- CS-0088797
- 3-phenyl-N-(phenylacetyl)-Alanine
- F11016
- N-Alpha-phenylacetyl-L-phenylalanine
- MLS000542549
- SCHEMBL4144668
- (2S)-3-phenyl-2-(2-phenylacetamido)propanoic acid
- MFCD00037652
- L-3-phenyl-N-(phenylacetyl)-Alanine
- AKOS010373210
- CHEBI:141030
- NS00123151
- 738-75-0
- (2-phenylacetyl)-L-phenylalanine
- NCGC00247367-01
- HMS2214N09
- SMR000327388
- CHEMBL1451705
- Inchi： 1S/C17H17NO3/c19-16(12-14-9-5-2-6-10-14)18-15(17(20)21)11-13-7-3-1-4-8-13/h1-10,15H,11-12H2,(H,18,19)(H,20,21)/t15-/m0/s1
- InChI Key： LIIPHJDKZNTNII-HNNXBMFYSA-N
- SMILES： OC([C@H](CC1C=CC=CC=1)NC(CC1C=CC=CC=1)=O)=O

Computed Properties

Exact Mass: 283.12100
Monoisotopic Mass: 283.121
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 7
Complexity: 344
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 66.4A^2

Experimental Properties

Color/Form: No data avaiable
Density: 1.213
Melting Point: No data available
Boiling Point: 547.4°C at 760 mmHg
Flash Point: 284.8°C
Refractive Index: 1.595
PSA: 66.40000
LogP: 2.43210
Vapor Pressure: 0.0±1.5 mmHg at 25°C

N-(Phenylacetyl)-L-phenylalanine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
WGK Germany：3
Safety Instruction： H303+H313+H333
Storage Condition：−20°C

N-(Phenylacetyl)-L-phenylalanine Customs Data

HS CODE：2924299090
Customs Data：

China Customs Code:
2924299090

Overview:

2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N-(Phenylacetyl)-L-phenylalanine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019116400-5g	(S)-3-Phenyl-2-(2-phenylacetamido)propanoic acid	738-75-0	95%	5g	$244.80	2023-09-01
Alichem	A019116400-10g	(S)-3-Phenyl-2-(2-phenylacetamido)propanoic acid	738-75-0	95%	10g	$416.00	2023-09-01
Alichem	A019116400-25g	(S)-3-Phenyl-2-(2-phenylacetamido)propanoic acid	738-75-0	95%	25g	$800.00	2023-09-01
TRC	P399243-50mg	N-(Phenylacetyl)-L-phenylalanine	738-75-0		50mg	$ 50.00	2022-06-03
TRC	P399243-100mg	N-(Phenylacetyl)-L-phenylalanine	738-75-0		100mg	$ 65.00	2022-06-03
TRC	P399243-500mg	N-(Phenylacetyl)-L-phenylalanine	738-75-0		500mg	$ 115.00	2022-06-03
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	N855323-5g	N-(Phenylacetyl)-L-phenylalanine	738-75-0	97%	5g	￥4,238.00	2022-09-01
Chemenu	CM344800-5g	N-(Phenylacetyl)-l-phenylalanine	738-75-0	95%+	5g	$343	2022-06-10
Chemenu	CM344800-10g	N-(Phenylacetyl)-l-phenylalanine	738-75-0	95%+	10g	$600	2022-06-10
Chemenu	CM344800-25g	N-(Phenylacetyl)-l-phenylalanine	738-75-0	95%+	25g	$1200	2022-06-10

N-(Phenylacetyl)-L-phenylalanine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:738-75-0)Phenylac-Phe-OH

Order Number:LE16701

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:14

Price ($):discuss personally

Email:18501500038@163.com

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